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Introduction
Oligopeptide-10 is a synthetic antimicrobial peptide comprised of 15 amino acids.[1] It is

utilized in cosmetic and dermatological formulations for its broad-spectrum activity against

various microorganisms, including Propionibacterium acnes, a bacterium implicated in the

pathogenesis of acne.[2] Beyond its antimicrobial properties, Oligopeptide-10 is reported to

possess anti-inflammatory effects and to stimulate the production of collagen and elastin in skin

cells, suggesting a role in skin rejuvenation and maintaining skin health.[1][3]

While generally regarded as safe for topical application and non-irritating, a thorough in vitro

evaluation of the cytotoxic potential of Oligopeptide-10 on human skin cells is a critical step in

the safety assessment and formulation development process.[2] This application note provides

detailed protocols for assessing the cytotoxicity of Oligopeptide-10 on human skin cells,

specifically keratinocytes (e.g., HaCaT) and dermal fibroblasts, using the widely accepted MTT

and LDH assays.

Data Presentation
Quantitative cytotoxicity data for Oligopeptide-10 on human skin cells is not extensively

available in public literature. The following tables are provided as templates for researchers to

summarize their experimental findings when conducting the assays described in this document.
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Table 1: MTT Assay - Cell Viability of Human Skin Cells Treated with Oligopeptide-10

Cell Line

Oligopeptide-
10
Concentration
(µg/mL)

Incubation
Time (hours)

% Cell Viability
(Mean ± SD)

IC50 (µg/mL)

HaCaT 0 (Control) 24 100 ± X.X
rowspan="6">

Calculate

10 24

50 24

100 24

250 24

500 24

Human Dermal

Fibroblasts
0 (Control) 24 100 ± X.X

rowspan="6">

Calculate

10 24

50 24

100 24

250 24

500 24

Table 2: LDH Assay - Cytotoxicity of Oligopeptide-10 on Human Skin Cells
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Cell Line
Oligopeptide-10
Concentration
(µg/mL)

Incubation Time
(hours)

% Cytotoxicity
(Mean ± SD)

HaCaT 0 (Control) 24 0 ± X.X

10 24

50 24

100 24

250 24

500 24

Human Dermal

Fibroblasts
0 (Control) 24 0 ± X.X

10 24

50 24

100 24

250 24

500 24

Experimental Workflow for Cytotoxicity Assessment
The following diagram illustrates the general workflow for assessing the cytotoxicity of

Oligopeptide-10 on human skin cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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